An In-depth Technical Guide to ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol (CAS No. 2165843-22-9): A Versatile Building Block in Modern Drug Discovery
An In-depth Technical Guide to ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol (CAS No. 2165843-22-9): A Versatile Building Block in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol, a fluorinated pyrrolidine derivative with significant potential in medicinal chemistry and drug development. By integrating fluorine into the pyrrolidine scaffold, this molecule offers unique physicochemical properties that can enhance metabolic stability, binding affinity, and membrane permeability of drug candidates. This document will delve into its chemical properties, a proposed synthetic pathway, and its potential applications, with a particular focus on its role as a key intermediate in the synthesis of bioactive molecules.
Physicochemical Properties and Structural Features
((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol is a chiral molecule with a defined stereochemistry that is crucial for its interaction with biological targets. The presence of a fluorine atom at the 4-position and a hydroxymethyl group at the 2-position of the pyrrolidine ring, along with a benzyl group on the nitrogen, creates a unique combination of lipophilic and hydrophilic features.
| Property | Value | Source |
| CAS Number | 2165843-22-9 | |
| Molecular Formula | C12H16FNO | ChemicalBook[1] |
| Molecular Weight | 209.26 g/mol | ChemicalBook[1] |
| Stereochemistry | (2S,4R) | |
| Appearance | Likely an oil or low-melting solid | Inferred from similar compounds |
| Solubility | Expected to be soluble in organic solvents like methanol, dichloromethane, and ethyl acetate | Inferred from structure |
The strategic placement of the fluorine atom can significantly influence the pKa of the pyrrolidine nitrogen, affecting its charge state at physiological pH and potentially modulating its interaction with protein residues. The hydroxymethyl group provides a handle for further chemical modifications and can participate in hydrogen bonding interactions within a target's binding site.
Proposed Synthetic Pathway
The proposed synthesis starts from commercially available (2S,4R)-4-hydroxy-L-proline. The key steps involve the protection of the amine and carboxylic acid groups, followed by a stereospecific fluorination reaction and subsequent reduction of the carboxylic acid to the primary alcohol.
Experimental Protocol: A Proposed Multi-Step Synthesis
Step 1: N-Benzylation and Esterification of (2S,4R)-4-Hydroxy-L-proline
-
To a solution of (2S,4R)-4-hydroxy-L-proline in a suitable solvent (e.g., methanol), add a base such as sodium carbonate.
-
Add benzyl bromide dropwise at room temperature and stir the reaction mixture overnight.
-
Following N-benzylation, protect the carboxylic acid as a methyl ester by reacting with thionyl chloride in methanol.
-
Purify the resulting intermediate, methyl (2S,4R)-1-benzyl-4-hydroxypyrrolidine-2-carboxylate, by column chromatography.
Step 2: Fluorination of the Hydroxyl Group
-
Dissolve the hydroxy ester intermediate in an anhydrous aprotic solvent like dichloromethane.
-
Cool the solution to -78 °C under an inert atmosphere (e.g., argon).
-
Add a fluorinating agent such as diethylaminosulfur trifluoride (DAST) dropwise. The use of DAST is a common method for converting alcohols to fluorides with inversion of stereochemistry, which is desired in this case.
-
Allow the reaction to warm to room temperature and stir for several hours.
-
Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.
-
Extract the product, methyl (2S,4R)-1-benzyl-4-fluoropyrrolidine-2-carboxylate, with dichloromethane and purify by column chromatography.
Step 3: Reduction of the Ester to the Alcohol
-
Dissolve the fluorinated ester in an anhydrous solvent such as tetrahydrofuran (THF).
-
Cool the solution to 0 °C and add a reducing agent like lithium aluminum hydride (LiAlH4) portion-wise.
-
Stir the reaction at 0 °C for a few hours until the starting material is consumed (monitored by TLC).
-
Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water again (Fieser workup).
-
Filter the resulting aluminum salts and concentrate the filtrate under reduced pressure.
-
Purify the crude product, ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol, by column chromatography to yield the final compound.
Caption: Proposed synthesis of ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol.
Applications in Drug Discovery and Medicinal Chemistry
The 4-fluoropyrrolidine motif is a valuable pharmacophore in drug design. Its incorporation can lead to improved metabolic stability and enhanced binding interactions. The title compound serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications.
Dipeptidyl Peptidase-4 (DPP-4) Inhibitors
One of the most promising applications of 4-fluoropyrrolidine derivatives is in the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes.[3][4] DPP-4 is an enzyme that inactivates incretin hormones, which are responsible for stimulating insulin secretion. By inhibiting DPP-4, these compounds can prolong the action of incretins, leading to improved glycemic control.
The pyrrolidine ring of these inhibitors mimics the proline residue of the natural substrates of DPP-4. The fluorine atom can enhance the binding affinity to the enzyme's active site through favorable electrostatic interactions. The hydroxymethyl group of ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol can be further functionalized to introduce other pharmacophoric features required for potent DPP-4 inhibition.
Other Potential Therapeutic Areas
The pyrrolidine scaffold is present in a wide range of biologically active compounds, and the introduction of fluorine can be advantageous in various therapeutic contexts.[2][5] The unique stereochemistry and functional groups of ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol make it an attractive starting material for the synthesis of novel compounds targeting:
-
Central Nervous System (CNS) Disorders: The lipophilicity imparted by the benzyl group and the potential for the fluorine atom to modulate blood-brain barrier penetration could be beneficial for developing CNS-active agents.[6]
-
Antiviral Agents: Many antiviral drugs incorporate modified nucleoside analogues, and functionalized pyrrolidines can serve as key intermediates in their synthesis.
-
Anticancer Agents: The pyrrolidine ring is a common feature in various anticancer compounds, and fluorination can enhance their efficacy and pharmacokinetic profiles.
Caption: Potential therapeutic applications of the core molecule.
Analytical Characterization
The identity and purity of ((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol should be confirmed using a combination of analytical techniques:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are essential for confirming the structure and stereochemistry of the molecule.
-
Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.
-
Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric and diastereomeric purity of the compound.
Conclusion
((2S,4R)-1-Benzyl-4-fluoropyrrolidin-2-yl)methanol is a valuable and versatile building block in medicinal chemistry. Its unique combination of a fluorinated pyrrolidine core, a reactive hydroxymethyl group, and a lipophilic benzyl substituent makes it an attractive starting material for the synthesis of a wide range of bioactive molecules. The insights provided in this guide, particularly the proposed synthetic pathway and potential applications in areas like diabetes and CNS disorders, underscore the importance of this compound for researchers and scientists in the field of drug discovery and development. Further exploration of its chemistry and biological activities is warranted to fully unlock its therapeutic potential.
References
- Design, synthesis and biological evaluation of 4-fluoropyrrolidine-2-carbonitrile and octahydrocyclopenta[b]pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors. PubMed.
- Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the tre
- Synthesis of 4‐fluoro‐2‐cyanopyrrolidine derivatives.
- Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. ChemRxiv.
- Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
- 1-benzyl 2-methyl (2S,4R)
- ((2R,4S)-1-benzyl-4-fluoropyrrolidin-2-yl)methanol | 2165843-22-9. ChemicalBook.
- [(2S, 4R)-4-fluoropyrrolidin-2-yl]methanol hydrochloride, min 97%, 1 gram. Thomas Scientific.
- CAS 53912-80-4: [(2S)-1-benzylpyrrolidin-2-yl]methanol. CymitQuimica.
Sources
- 1. ((2R,4S)-1-benzyl-4-fluoropyrrolidin-2-yl)methanol | 2165843-22-9 [chemicalbook.com]
- 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors | MDPI [mdpi.com]
- 3. Design, synthesis and biological evaluation of 4-fluoropyrrolidine-2-carbonitrile and octahydrocyclopenta[b]pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. chemrxiv.org [chemrxiv.org]
- 6. CAS 53912-80-4: [(2S)-1-benzylpyrrolidin-2-yl]methanol [cymitquimica.com]

